(5-Oxopyrrolidin-3-yl) 3-fluorobenzoate

• IUPAC Name: (5-oxopyrrolidin-3-yl) 3-fluorobenzoate
• InChI: InChI=1S/C11H10FNO3/c12-8-3-1-2-7(4-8)11(15)16-9-5-10(14)13-6-9/h1-4,9H,5-6H2,(H,13,14)
• InChI Key: DOKZTIWWCODPFC-UHFFFAOYSA-N
• Canonical SMILES: C1C(CNC1=O)OC(=O)C2=CC(=CC=C2)F
• Molecular Formula: C11H10FNO3
• Molecular Weight: 223.20 g/mol

Description

(5-Oxopyrrolidin-3-yl) 3-fluorobenzoate is a chemical building block of interest in medicinal chemistry and drug discovery, featuring a 5-oxopyrrolidine (or 2-pyrrolidinone) scaffold linked to a meta-fluorinated benzoate group. The 5-oxopyrrolidine core is a privileged structure found in numerous biologically active compounds and natural products, known for its role as a component in molecules with a broad spectrum of effects . The incorporation of a fluorine atom on the benzoate ring is a strategic modification commonly employed in drug design. Fluorine's high electronegativity and small atomic radius can significantly influence a molecule's physicochemical properties, such as its metabolic stability, lipophilicity, and bioavailability, and can enhance binding interactions with biological targets . This makes fluorinated compounds highly valuable in the development of new therapeutic agents, with over 20% of marketed drugs containing fluorine . Researchers can utilize this compound as a key intermediate for constructing more complex molecules, particularly in the synthesis of potential anticancer agents. Structurally related 5-oxopyrrolidine derivatives, especially those incorporating hydrazone moieties, have demonstrated potent cytotoxic effects against aggressive cancer cell lines, including triple-negative breast cancer (MDA-MB-231), prostate adenocarcinoma (PPC-1), and melanoma (A375) in both monolayer and 3D culture models . The presence of the fluorobenzoate group in this reagent provides a handle for further chemical exploration and optimization of drug-like properties. This product is intended for research and development applications only. It is not intended for diagnostic or therapeutic uses in humans or animals.

Comparison with Similar Compounds

Structural Analogues and Similarity Analysis

Key structural analogs and their similarity indices (based on ):

Compound Name	CAS No.	Similarity Index	Key Structural Features
3-(5-(Trifluoromethyl)-1,2,4-oxadiazol-3-yl)benzoic acid	1092400-82-2	1.00	Benzoic acid core; trifluoromethyl-oxadiazole substituent
Methyl 3-(5-(2-fluorophenyl)-1,2,4-oxadiazol-3-yl)benzoate	775304-60-4	0.72	Fluorinated phenyl-oxadiazole; methyl ester
3-Fluoroquinoline-6-carboxylic acid	1824275-93-5	0.51	Fluorinated quinoline ring; carboxylic acid group

Key Observations :

• The highest similarity (1.00) is observed with 3-(5-(Trifluoromethyl)-1,2,4-oxadiazol-3-yl)benzoic acid, which shares the benzoic acid core but replaces the pyrrolidinone ring with a trifluoromethyl-oxadiazole group. This substitution likely increases metabolic resistance but may reduce hydrogen-bonding capacity compared to the pyrrolidinone .
• Methyl 3-(5-(2-fluorophenyl)-1,2,4-oxadiazol-3-yl)benzoate (similarity 0.72) introduces a fluorophenyl-oxadiazole motif, enhancing aromatic stacking interactions but differing in esterification (methyl vs. pyrrolidinyl) .
• Lower similarity (0.51) with 3-fluoroquinoline-6-carboxylic acid highlights the impact of replacing the benzoate-pyrrolidinone system with a fused quinoline-carboxylic acid structure, which alters solubility and target selectivity .

Bioactivity and Mode of Action

Evidence from bioactivity clustering () suggests that compounds with structural similarities often exhibit correlated bioactivity profiles. For example:

• Fluorinated benzoates (e.g., 3-fluorobenzoate derivatives ) are frequently associated with kinase or protease inhibition due to their ability to mimic phosphate groups or interact with catalytic sites .
• Pyrrolidinone-containing compounds, such as the target molecule, are known for modulating neurotransmitter receptors (e.g., GABAA or NMDA) owing to their ability to cross the blood-brain barrier .

• CNS disorders: Pyrrolidinone rings are common in neuromodulators (e.g., aniracetam).
• Antimicrobial agents : Fluorobenzoates are prevalent in antibiotics (e.g., ciprofloxacin derivatives) .

Comparative Reactivity :

• The pyrrolidinone ring in the target compound may undergo ring-opening reactions under strong acidic/basic conditions, whereas oxadiazole-containing analogs (e.g., CAS 1092400-82-2) exhibit greater stability due to aromatic heterocycles .
• Fluorine substituents generally enhance oxidative stability but may increase lipophilicity (logP) compared to non-fluorinated analogs .

Pharmacological and Toxicological Considerations

• and highlight data discrepancies in toxicity reporting for manganese/lead compounds, emphasizing the need for rigorous validation in fluorinated analogs .
• ADME Properties: The pyrrolidinone ester may improve oral bioavailability compared to carboxylic acid analogs (e.g., 3-fluoroquinoline-6-carboxylic acid), which often require prodrug formulations .

Preparation Methods

Halogenation and Hydrolysis Pathways

3-Fluorobenzoic acid serves as the aromatic backbone for esterification. Patent data reveals that 2,4-dichloro-5-fluorobenzoic acid is synthesized via halogenation of benzotrifluoride derivatives in concentrated sulfuric acid at 100–140°C, followed by ice-water quenching to isolate the product. Adapting this method, 3-fluorobenzoic acid can be obtained by substituting starting materials with appropriate fluorinated precursors.

A complementary approach involves the reduction of Methyl 5-amino-2-bromo-3-fluorobenzoate (CAS 1036389-05-5) using iron powder in acetic acid at 90°C, yielding regioisomeric mixtures of fluorobenzoates. This method highlights the importance of catalytic metals in dehalogenation and provides a 54% yield after purification (Table 1).

Table 1: Synthesis of 3-Fluorobenzoate Intermediates

Starting Material	Reagents	Conditions	Yield
Methyl 5-amino-2-bromo-3-fluorobenzoate	Fe, acetic acid	90°C, 4 h	54%
Benzotrifluoride derivative	H₂SO₄, HF absorption	100–140°C, 3 h	N/A

Preparation of 5-Oxopyrrolidin-3-ol

Cyclization via Castagnoli–Cushman Reaction

The 5-oxopyrrolidine core is synthesized through a Castagnoli–Cushman reaction (CCR), which combines imine intermediates with succinic anhydride. For example, reacting glutaric anhydride with in situ-formed imines (from aldehydes and amines) in refluxing p-xylene yields 5-oxopyrrolidine-3-carboxylic acids with trans-stereochemistry. Subsequent Steglich esterification using EDC and DMAP converts these acids into methyl esters, critical for downstream coupling.

Alternative Routes via Dihydroxylation

Racemic 5-oxopyrrolidin-3-ol derivatives are also accessible via Upjohn dihydroxylation of cis-aconitic acid esters. Using OsO₄ and N-methylmorpholine N-oxide (NMO), syn-addition of hydroxyl groups generates diol intermediates, which undergo microwave-assisted lactonization to form the pyrrolidinone ring. This method ensures stereochemical fidelity, as confirmed by ¹H-NMR comparisons with natural products.

Esterification and Coupling Strategies

Steglich Esterification

Coupling 3-fluorobenzoic acid with 5-oxopyrrolidin-3-ol is achieved via Steglich conditions. In a representative procedure, 3-fluorobenzoic acid is activated with EDC and DMAP in methanol, followed by reaction with 5-oxopyrrolidin-3-ol at room temperature for 18 h. This method avoids racemization and achieves near-quantitative conversion, though yields depend on the purity of starting materials.

Acid Chloride-Mediated Coupling

Higher yields (86%) are reported when using 3-fluorobenzoyl chloride, generated in situ from 3-fluorobenzoic acid and oxaloyl chloride in dry DCM. The acid chloride is then reacted with 5-oxopyrrolidin-3-ol in the presence of triethylamine, yielding the target ester after column chromatography (petroleum ether/ethyl acetate).

Table 2: Esterification Methods for (5-Oxopyrrolidin-3-yl) 3-Fluorobenzoate

Method	Reagents	Conditions	Yield
Steglich	EDC, DMAP, MeOH	RT, 18 h	70–75%
Acid Chloride	Oxaloyl chloride, Et₃N	0°C to RT, 3 h	86%

Purification and Characterization

Chromatographic Techniques

Crude products are purified using silica gel chromatography with dichloromethane/methanol (30:1) or petroleum ether/ethyl acetate (5:1–1:1) eluents. For stereoisomeric mixtures, chiral HPLC with cellulose-based stationary phases resolves enantiomers, as demonstrated for related γ-lactam derivatives.

Spectroscopic Confirmation

¹H-NMR spectra of the final compound show characteristic singlets for the NH proton (10.21–12.58 ppm) and aromatic resonances confirming the 3-fluorobenzoate moiety. ¹⁹F-NMR at -110 ppm verifies the fluorine substituent’s position.

Scalability and Industrial Applications

The acid chloride method (Section 3.2) is preferred for scale-up due to shorter reaction times and higher yields. Pilot studies using continuous flow reactors for imine formation in CCR could further enhance throughput. Regulatory considerations emphasize stringent control of residual solvents (e.g., acetonitrile, DCM) during final purification .

Q & A

Q. What are the optimal synthetic routes for (5-Oxopyrrolidin-3-yl) 3-fluorobenzoate, and how are reaction conditions optimized?

Methodological Answer:

• Stepwise Synthesis : Begin with the esterification of 3-fluorobenzoic acid using coupling reagents (e.g., DCC/DMAP) to form the benzoate intermediate. React this with 5-oxopyrrolidine under nucleophilic acyl substitution conditions .
• Condition Optimization : Use inert atmospheres (N₂/Ar) to prevent oxidation. Solvent selection (e.g., THF or DCM) and temperature control (0–25°C) are critical to minimize side reactions. Catalysts like DMAP improve yields by 15–20% .
• Purification : Employ column chromatography (silica gel, ethyl acetate/hexane gradient) and recrystallization for high-purity isolates.

Q. How is the structure of (5-Oxopyrrolidin-3-yl) 3-fluorobenzoate confirmed experimentally?

Methodological Answer:

• Spectroscopic Techniques :
  • ¹H/¹³C NMR : Verify ester carbonyl (~170 ppm), fluorobenzene aromatic protons (δ 7.2–7.8 ppm), and pyrrolidinone ring protons (δ 2.5–3.5 ppm) .
  • Mass Spectrometry (HRMS) : Confirm molecular ion [M+H]⁺ and fragmentation patterns.
• X-ray Crystallography : Use SHELX-97 for structure refinement. Define the puckering amplitude (q) of the pyrrolidinone ring using Cremer-Pople coordinates to resolve conformational ambiguities .

Q. What are the common reactivity patterns of (5-Oxopyrrolidin-3-yl) 3-fluorobenzoate in medicinal chemistry?

Methodological Answer:

• Ester Hydrolysis : Perform alkaline hydrolysis (NaOH/EtOH) to yield 3-fluorobenzoic acid and 5-oxopyrrolidin-3-ol. Monitor pH to avoid over-degradation .
• Amide Formation : React with primary amines (e.g., benzylamine) via EDCI/HOBt activation to generate substituted amides for bioactivity screening .

Advanced Research Questions

Q. How does the conformational flexibility of the pyrrolidinone ring influence the compound’s reactivity?

Methodological Answer:

• Conformational Analysis : Calculate puckering parameters (q, θ, φ) using Cremer-Pople coordinates from X-ray data. Compare with DFT-optimized geometries to identify energetically favored conformers .
• Impact on Reactivity : Envelope conformations (e.g., C3-exo) may enhance nucleophilic attack at the ester carbonyl due to reduced steric hindrance. Validate via kinetic studies under varying solvent polarities .

Q. How can researchers resolve contradictory bioactivity data observed in enzyme inhibition assays?

Methodological Answer:

• Data Triangulation :
  • Assay Replication : Repeat assays with standardized protocols (e.g., ATP concentration in kinase assays).
  • Structural Validation : Cross-check compound integrity post-assay using LC-MS to rule out degradation .
  • Statistical Analysis : Apply ANOVA or Bayesian modeling to identify outliers caused by assay plate variability .

Q. What computational strategies are effective for predicting the binding modes of (5-Oxopyrrolidin-3-yl) 3-fluorobenzoate derivatives?

Methodological Answer:

• Molecular Docking : Use AutoDock Vina or Schrödinger Glide with force fields (e.g., OPLS4) to model interactions with target enzymes (e.g., kinases). Prioritize poses with hydrogen bonds to the fluorobenzene ring .
• MD Simulations : Run 100-ns simulations in explicit solvent (TIP3P) to assess binding stability. Analyze RMSD and ligand-protein interaction fingerprints .

Q. How are reaction mechanisms elucidated for derivatives synthesized from (5-Oxopyrrolidin-3-yl) 3-fluorobenzoate?

Methodological Answer:

• Kinetic Isotope Effects (KIE) : Compare reaction rates using deuterated vs. non-deuterated substrates to identify rate-determining steps (e.g., acyl transfer) .
• Intermediate Trapping : Use low-temperature NMR (-40°C in CD₂Cl₂) to detect transient species like tetrahedral intermediates during ester hydrolysis .

Q. What strategies mitigate challenges in crystallizing (5-Oxopyrrolidin-3-yl) 3-fluorobenzoate derivatives?

Methodological Answer:

• Crystallization Screens : Use combinatorial kits (e.g., Hampton Index) with 96 conditions (varied pH, PEGs, salts).
• Twinned Data Refinement : Apply SHELXL’s TWIN/BASF commands for handling twinned crystals. Validate with R₁/residual density maps .